Cas no 477-30-5 (Colcemid)

Colcemid (demecolcine) is a potent mitotic inhibitor Colcemid binds tubulin and can arrest cells for karyotyping at metaphase Colcemid can induce apoptosis and can be used in tumor research

Colcemid structure

Product Name:Colcemid

CAS No:477-30-5

Molecular Formula:C₂₁H₂₅NO₅

Molecular Weight:371.4269

MDL:MFCD00075459

CID:37640

PubChem ID:329749009

Colcemid Properties

Names and Identifiers

- Demecolcine
- N-Deacetyl-N-methylcolchicine
- Colcemid
- DeMecolcine research grade
- Colchamine
- Demecolcin
- (-)-Demecolcine
- Reichstein's F
- Desmecolcine
- Substance F
- Santavy's substance F
- Kolkamin
- Colcemide
- (-)-Colchamine
- Kolchamin
- Omaine
- Omain
- Methylcolchicine
- N-Methyl-N-deacetylcolchicine
- Deacetylmethylcolchicine
- N-Methyl-N-desacetylcolchicine
- N-Desacetyl-N-methylcolchicine
- Desacetylmethylcolchicine
- Demecolcina
- Demecolcinum
- Deacetyl-N-methylcolchicine
- Kolchicin
- N-Desacetylmethylcolchicine
- Kolchicin [Czech]
- Colchicine, N-
- NCGC00166035-02
- BCBcMAP01_000022
- cid_220401
- DTXCID70342
- 1,2,3,10-Tetramethoxy-7-methylamino-6,7-dihydro-5H-benzo[a]heptalen-9-one (Demecolcine)
- MFCD00075459
- (7S)-1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one
- Alkaloid H 3
- Colchine, N-deacetyl-N-methyl
- MLS002695919
- Colchicine, deacetyl-N-methyl-
- 6,7-Dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-benzo(a)heptalen-9(5H)-one
- WLN: L B677 MV&T&J CO1 DO1 EO1 JM1 NO1
- Alkaloid H 3, from colchicum antumnale
- NSC-403147
- CHEBI:4393
- X 153
- SR-01000841244-3
- C-12669
- DEMECOLCINE [WHO-DD]
- AKOS002141248
- NNJPGOLRFBJNIW-HNNXBMFYSA-N
- Colchamin
- EINECS 207-514-6
- BDBM50014872
- DEMECOLCINE [INN]
- Ciba 12669A
- HMS2230L17
- KS-5002
- Demecolcine, Hybri-Max(TM), powder, gamma-irradiated, hybridoma tested
- BRD-K38624570-001-10-7
- Q903666
- HY-N0282
- LON
- NSC3096
- 1,2,3,10-Tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one #
- SMP1_000076
- Benzo[a]heptalen-9(5H)-one, 6,7-dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-, (S)-
- CAS-477-30-5
- Desmecolchine
- Colchicine, N-deacetyl-N-methyl-
- DTXSID7020342
- Z01IVE25KI
- NSC403147
- (7S)-1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one
- Colchicine, 7-deacetamido-7-(methylamino)-
- (S)-1,2,3,10-tetramethoxy-7-methylamino-6,7-dihydro-5H-benzo[a]heptalen-9-one
- Tox21_112296
- UNII-Z01IVE25KI
- (7S)-7-(methylamino)-1,2,3,10-tetrakis(methyloxy)-6,7-dihydrobenzo[a]heptalen-9(5H)-one
- DB13318
- NSC 3096
- Demecolcinum [INN-Latin]
- MLS001332501
- Colcemid, N-methyl-N-deacetyl-colchicine
- Demecolcina [INN-Spanish]
- Benzo[a]heptalen-9(5H)-one,7-dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-, (S)-
- DEMECOLCINE [MI]
- Demecolcine [INN:BAN:DCF]
- SCHEMBL8161
- Demicolcine
- MLS001332502
- 477-30-5
- Ciba 12669 A
- NSC-3096
- CS-0008779
- Demecolcine, >=98.0% (sum of enantiomers, HPLC)
- BRN 2822892
- (S)-1,2,3,10-Tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one
- NCGC00166035-01
- 4-Amino-furazan-3-carboxylicacidmethylamide
- SR-01000841244
- Benzo(a)heptalen-9(5H)-one, 6,7-dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-, (S)-
- Demecolcine, >=98% (HPLC)
- A827317
- 6,2,3,10-tetramethoxy-7-(methylamino)-benzo[.alpha.]heptalen-9(5H)-one
- 6,7-Dihydro-1,2,3,10-tetramethoxy-7-(methylamino)-benzo(alpha)heptalen-9(5H)-one
- CHEMBL312862
- SMR000058249
- CCRIS 2764
- Colcemid;Colchamin;Desmecolcine;Kolchamin
- Decarbonylation colchicine
- DB-215080
- +Expand
- MDL： MFCD00075459
- InChIKey： NNJPGOLRFBJNIW-HNNXBMFYSA-N
- Inchi： 1S/C21H25NO5/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15/h7,9-11,15,22H,6,8H2,1-5H3/t15-/m0/s1
- SMILES： O(C([H])([H])[H])C1C(=C(C([H])=C2C=1C1=C([H])C([H])=C(C(C([H])=C1[C@]([H])(C([H])([H])C2([H])[H])N([H])C([H])([H])[H])=O)OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 371.17300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 5
Monoisotopic Mass: 371.17327290g/mol
Heavy Atom Count: 27
Complexity: 653
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Surface Charge: 0
Topological Polar Surface Area: 66

Experimental Properties

LogP: 3.34580
PSA: 66.02000
Refractive Index: 1.5614 (estimate)
Boiling Point: 501.11°C (rough estimate)
Melting Point: 73-75°C
Solubility: DMSO: 10 mg/mL
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Air & Light Sensitive
Specific Rotation: D20 -129.0° (c = 1 in chloroform)
Density: 1.2350 (rough estimate)

Colcemid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEFC-1mg	DEMECOLCINE	477-30-5	≥98%	1mg	$70.00	2024-05-01
A2B Chem LLC	AG24424-1mg	(S)-1,2,3,10-Tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one	477-30-5	≥98%	1mg	$27.00	2024-04-20
Aaron	AR00DENO-25mg	DEMECOLCINE	477-30-5	97%	25mg	$305.00
Alichem	A019097488-10mg	(S)-1,2,3,10-Tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one	477-30-5	97%	10mg	$325.71	2023-09-01
ChemScence	CS-0008779-5mg	Colcemid	477-30-5	99.91%	5mg	$350.0	2022-04-27
DC Chemicals	DCZ-273-20 mg	Demecolcine	477-30-5	>98%	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1055404-5mg	DEMECOLCINE	477-30-5	98%	5mg	$670	2022-05-25
LKT Labs	D1749-1 mg	Demecolcine	477-30-5	≥97%	1mg	$71.60	2023-07-11
MedChemExpress	HY-N0282-5mg	Demecolcine	477-30-5	99.81%	5mg	￥970	2024-05-24
TRC	D230785-1mg	Demecolcine	477-30-5		1mg	$ 57.00	2023-09-08

Colcemid Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:477-30-5)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Colcemid Related Literature

1. Biosynthesis. Part 27.1,2 Colchicine: studies of the phenolic oxidative coupling and ring-expansion processes based on incorporation of multiply labelled 1-phenethylisoquinolines

Edward McDonald,Robert Ramage,Robert N. Woodhouse,Edward W. Underhill,Leslie R. Wetter,Alan R. Battersby J. Chem. Soc. Perkin Trans. 1 1998 2979
2. Biosynthesis. Part 26. Synthetic studies on structural modification of late biosynthetic precursors for colchicine

Alan R. Battersby,Edward McDonald,Andrew V. Stachulski J. Chem. Soc. Perkin Trans. 1 1983 3053
3. Unravelling mechanisms behind the biological activity of bis(S-citronellalthiosemicarbazonato)nickel(ii)

Annamaria Buschini,Silvana Pinelli,Rossella Alinovi,Francesca Mussi,Franco Bisceglie,Claudio Rivetti,Nicola Doniselli,Giorgio Pelosi Metallomics 2014 6 783
4. Biosynthesis. Part 28.1,2 Colchicine: definition of intermediates between O-methylandrocymbine and colchicine and studies on speciosine

Alan C. Barker,David R. Julian,Robert Ramage,Robert N. Woodhouse,Gilbert Hardy,Edward McDonald,Alan R. Battersby J. Chem. Soc. Perkin Trans. 1 1998 2989
5. The biosynthesis of plant alkaloids and nitrogenous microbial metabolites

Richard B. Herbert Nat. Prod. Rep. 2001 18 50
6. Biosynthesis of colchicine: ring expansion and later stages. Structure of speciosine

A. C. Barker,A. R. Battersby,E. McDonald,R. Ramage,J. H. Clements Chem. Commun. (London) 1967 390b
7. Light-induced stabilization of microtubules by photo-crosslinking of a Tau-derived peptide

Soei Watari,Hiroshi Inaba,Tomonori Tamura,Arif Md. Rashedul Kabir,Akira Kakugo,Kazuki Sada,Itaru Hamachi,Kazunori Matsuura Chem. Commun. 2022 58 9190
8. An improved approach for predicting drug–target interaction: proteochemometrics to molecular docking

Naeem Shaikh,Mahesh Sharma,Prabha Garg Mol. BioSyst. 2016 12 1006
9. A fresh look at natural tropolonoids

Ronald Bentley Nat. Prod. Rep. 2008 25 118
10. Biosynthesis of colchicine from a 1-phenethylisoquinoline

A. R. Battersby,R. B. Herbert,E. McDonald,R. Ramage,J. H. Clements Chem. Commun. (London) 1966 603

477-30-5 (Colcemid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:477-30-5)Colcemid

Purity:99%/99%/99%

Quantity:25mg/50mg/100mg

Price($):248.0/371.0/548.0